Cas no 1420800-38-9 (7-Bromo-1-methyl-1,2,3-benzotriazole-5-carboxylic acid)

• Product Name: 7-Bromo-1-methyl-1,2,3-benzotriazole-5-carboxylic acid
• CAS No: 1420800-38-9
• MF: C₈H₆BrN₃O₂
• MW: 256.056140422821
• MDL: MFCD22689140
• CID: 3047760
• PubChem ID: 75487802
• Update Time: 2025-10-30

7-Bromo-1-methyl-1,2,3-benzotriazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-1-methyl-1,2,3-benzotriazole-5-carboxylic acid
• 7-bromo-1-methylbenzotriazole-5-carboxylic acid
• VGC80038
• V3161
• 7-Bromo-1-methyl-1H-benzo[d][1,2,3]triazole-5-carboxylic acid, AldrichCPR

• MDL： MFCD22689140
• Inchi： 1S/C8H6BrN3O2/c1-12-7-5(9)2-4(8(13)14)3-6(7)10-11-12/h2-3H,1H3,(H,13,14)
• InChI Key： UUQACSHHQKNJCT-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)O)=CC2=C1N(C)N=N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 251
• XLogP3: 1.3
• Topological Polar Surface Area: 68

Additional information on 7-Bromo-1-methyl-1,2,3-benzotriazole-5-carboxylic acid

Recent Advances in the Application of 7-Bromo-1-methyl-1,2,3-benzotriazole-5-carboxylic acid (CAS: 1420800-38-9) in Chemical Biology and Pharmaceutical Research

The compound 7-Bromo-1-methyl-1,2,3-benzotriazole-5-carboxylic acid (CAS: 1420800-38-9) has recently emerged as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmaceutical applications. This benzotriazole derivative has garnered significant attention due to its unique structural features, which enable diverse chemical modifications and biological activities. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the effectiveness of 7-Bromo-1-methyl-1,2,3-benzotriazole-5-carboxylic acid as a building block for the synthesis of selective JAK3 inhibitors. The researchers utilized this compound to develop a series of novel analogs showing promising activity against autoimmune disorders, with IC50 values in the low micromolar range. The bromo substituent at the 7-position was found to be crucial for target binding affinity, while the carboxylic acid group allowed for further derivatization to optimize pharmacokinetic properties.

In antimicrobial research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) that derivatives of 7-Bromo-1-methyl-1,2,3-benzotriazole-5-carboxylic acid exhibited potent activity against drug-resistant Gram-positive bacteria, including MRSA strains. The lead compound from this series showed a minimum inhibitory concentration (MIC) of 2 μg/mL against Staphylococcus aureus, comparable to current frontline antibiotics. Structural-activity relationship studies revealed that the methyl group at the 1-position significantly enhanced membrane permeability.

The synthetic versatility of 1420800-38-9 has also been highlighted in recent methodological developments. A 2024 Nature Protocols paper detailed an efficient Pd-catalyzed cross-coupling strategy using this compound as a starting material, enabling rapid access to diverse benzotriazole-based scaffolds. The protocol achieved yields exceeding 85% for most transformations and demonstrated excellent functional group tolerance, making it particularly valuable for parallel synthesis in drug discovery programs.

From a mechanistic perspective, computational studies published in the Journal of Chemical Information and Modeling (2023) provided insights into the molecular interactions of 7-Bromo-1-methyl-1,2,3-benzotriazole-5-carboxylic acid derivatives with biological targets. Molecular docking simulations revealed that the planar benzotriazole core facilitates π-π stacking interactions with aromatic amino acid residues, while the carboxylic acid group forms critical hydrogen bonds with key residues in enzyme active sites.

Current challenges in the application of this compound include improving its metabolic stability and reducing potential off-target effects. Recent patent filings (WO2023124567, 2023) describe prodrug approaches to address these limitations, with several candidates showing improved oral bioavailability in preclinical models. The field continues to evolve rapidly, with new applications emerging in areas such as protein degradation (PROTACs) and fluorescent probes for biological imaging.

In conclusion, 7-Bromo-1-methyl-1,2,3-benzotriazole-5-carboxylic acid (1420800-38-9) represents a versatile and pharmacologically relevant scaffold with growing importance in medicinal chemistry. Ongoing research continues to expand its applications, particularly in targeted therapies and antibiotic development. Future directions may include exploration of its use in covalent inhibitor design and as a component of bifunctional molecules for chemical biology applications.